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An In-depth Technical Guide to 2-
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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

characteristics of 2-[(Hydroxymethyl)amino]ethanol (HAE), a versatile organic compound

with significant applications in various industrial and research fields. The document details its

synthesis, reactivity, and established antimicrobial mechanisms. Particular emphasis is placed

on presenting quantitative data in a structured format, outlining detailed experimental protocols

for its analysis based on established methods for similar compounds, and visualizing its key

reaction and biological pathways. This guide is intended to be a valuable resource for

professionals in research, development, and quality control.

Introduction
2-[(Hydroxymethyl)amino]ethanol, also known as N-(Hydroxymethyl)ethanolamine, is a

primary amino alcohol derivative. Its bifunctional nature, possessing both hydroxyl and

secondary amine functionalities, makes it a subject of interest for various chemical

transformations. Primarily, it is recognized for its role as a formaldehyde-releasing agent, which

underpins its widespread use as a biocide and preservative in aqueous systems. This guide
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delves into the core physicochemical properties, synthesis, and reactivity of this compound,

providing a technical foundation for its application and further research.

Physical and Chemical Properties
The physical and chemical properties of 2-[(Hydroxymethyl)amino]ethanol are summarized

in the tables below. These properties are crucial for its handling, formulation, and application in

various experimental and industrial settings.

Table 1: General and Physical Properties
Property Value Source(s)

Molecular Formula C₃H₉NO₂ --INVALID-LINK--

Molecular Weight 91.11 g/mol --INVALID-LINK--

CAS Number 65184-12-5 --INVALID-LINK--

Appearance
Light yellow to brown clear

liquid
--INVALID-LINK--

Melting Point 160 °C (lit.) --INVALID-LINK--

Boiling Point 240.2 °C at 760 mmHg --INVALID-LINK--

Density 1.112 g/cm³ --INVALID-LINK--

Solubility Miscible with water --INVALID-LINK--

Table 2: Chemical and Reactivity Data
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Property Value/Information Source(s)

IUPAC Name
2-

(hydroxymethylamino)ethanol
--INVALID-LINK--

pKa
9.5 (of parent compound 2-

aminoethanol)
--INVALID-LINK--

LogP -1.5 (Predicted) --INVALID-LINK--

Reactivity

Reacts with acids, oxidizing

agents. Decomposes in

aqueous solution to release

formaldehyde.

--INVALID-LINK--

Stability

Stable under recommended

storage conditions. Sensitive

to moisture.

--INVALID-LINK--

Synthesis and Reactivity
The primary industrial synthesis of 2-[(Hydroxymethyl)amino]ethanol involves the

nucleophilic addition of formaldehyde to ethanolamine.[1] This reaction is typically carried out in

an aqueous medium.
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Ethanolamine
(HOCH₂CH₂NH₂)

2-[(Hydroxymethyl)amino]ethanol
(HOCH₂CH₂NHCH₂OH)

+ Formaldehyde

Formaldehyde
(CH₂O)
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Release of Active Agent

Cellular Targets in Microorganisms

Resulting Cellular Effects

2-[(Hydroxymethyl)amino]ethanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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